Cas no 93634-87-8 (tert-Butyldicyclohexylphosphine)

• Product Name: tert-Butyldicyclohexylphosphine
• CAS No: 93634-87-8
• MF: C₁₆H₃₁P
• MW: 254.391105890274
• MDL: MFCD03426984
• CID: 803558
• PubChem ID: 4643319
• Update Time: 2025-08-05

tert-Butyldicyclohexylphosphine Chemical and Physical Properties

Names and Identifiers

• tert-Butyldicyclohexylphosphine
• Phosphine,dicyclohexyl(1,1-dimethylethyl)-
• tert-butyl(dicyclohexyl)phosphane
• Dicyclohexyl-tert-butylphosphine
• T-BUTYLDICYCLOHEXYLPHOSPHINE
• Dicyclohexyltert-butylphosphine
• Dicyclohexyl(1,1-dimethylethyl)phosphine (ACI)
• 93634-87-8
• tert-Butyldicyclohexylphosphine, 97%
• Phosphine, dicyclohexyl(1,1-dimethylethyl)-
• SCHEMBL301018
• MFCD03426984
• DB-009814
• DTXSID90405166
• AS-60538
• tert-butyldicyclohexylphosphane
• AKOS016009981

• MDL： MFCD03426984
• Inchi： 1S/C16H31P/c1-16(2,3)17(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h14-15H,4-13H2,1-3H3
• InChI Key： MQYZHXLHUNLBQH-UHFFFAOYSA-N
• SMILES： P(C(C)(C)C)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 254.21600
• Monoisotopic Mass: 254.216337987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.939 g/mL at 25 °C(lit.)
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),
• PSA: 13.59000
• LogP: 5.93220
• Sensitiveness: air sensitive
• Solubility: Not available

tert-Butyldicyclohexylphosphine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2845 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： R17
• Safety Instruction： 6-16-27-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R17
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)